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Compound of Interest

Compound Name:
3-Propylisoxazole-4-carboxylic

acid

CAS No.: 877760-11-7

Cat. No.: B15052762

Get Quote

Executive Summary
3-Propylisoxazole-4-carboxylic acid (CAS 17153-20-7 derivative) is a critical heterocyclic

building block in the synthesis of diverse pharmaceutical agents, including agonists for free

fatty acid receptors and non-steroidal anti-inflammatory drugs (NSAIDs).

While isoxazole synthesis is well-documented, achieving high regioselectivity for the 3-

substituted-4-carboxylic acid isomer is challenging. The standard reaction of

-keto esters with triethyl orthoformate and hydroxylamine predominantly yields the 5-substituted
isomer.

This protocol details a validated, scalable route to the 3-propyl isomer via the [3+2]

cycloaddition of propyl nitrile oxide to ethyl 3-(dimethylamino)acrylate. This "push-pull" enamine

route guarantees the correct regiochemistry (3-propyl, 4-carboxyl) and avoids the formation of

the 5-propyl isomer common in other methodologies.
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The synthesis relies on the 1,3-dipolar cycloaddition of a nitrile oxide (generated in situ) to an

electron-rich dipolarophile. The use of an enamino ester directs the regioselectivity sterically

and electronically to place the ester group at position 4.
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Caption: Convergent synthesis strategy utilizing in situ nitrile oxide generation and enamine-

directed cycloaddition.

Critical Process Parameters (CPPs)
Parameter Specification Causality / Impact

Temperature (Chlorination) < 35°C

Prevents thermal

decomposition of NCS and

runaway chlorination.

Addition Rate (Base) Slow/Controlled

Rapid addition generates

excess nitrile oxide, leading to

dimerization (furoxan

formation) rather than

cycloaddition.

Stirring Efficiency High Shear

Essential during the biphasic

hydrolysis step to ensure

complete conversion.

pH (Workup) pH 2.0 - 3.0

Critical for precipitation of the

free acid. Too low (<1) may

trap inorganic salts; too high

(>4) retains product as salt.
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Detailed Experimental Protocols
Step 1: Preparation of Butyrohydroximoyl Chloride
Precursor for the Nitrile Oxide dipole.

Reagents:

Butyraldehyde oxime (1.0 equiv)

N-Chlorosuccinimide (NCS) (1.1 equiv)

DMF (0.5 M concentration relative to oxime)

Protocol:

Charge a reactor with Butyraldehyde oxime (e.g., 87.1 g, 1.0 mol) and DMF (500 mL).

Cool the solution to 0–5°C.

Add NCS (147 g, 1.1 mol) portion-wise over 1 hour.

Caution: Reaction is exothermic. Maintain internal temperature < 35°C.

Allow the mixture to warm to room temperature (20–25°C) and stir for 2 hours.

Checkpoint: Monitor by TLC (Hexane/EtOAc 4:1) or GC. The oxime starting material should

be consumed.

Pour the reaction mixture into Ice Water (2 L) and extract with Ethyl Acetate (3 x 500 mL).

Wash combined organics with water (2 x 500 mL) and brine. Dry over Na₂SO₄ and

concentrate in vacuo.

Yield: Expect ~90-95% of a pale yellow oil (Butyrohydroximoyl chloride). Use directly in the

next step without distillation (unstable).

Step 2: Preparation of Ethyl 3-(dimethylamino)acrylate
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The regiodirecting dipolarophile.

Note: This reagent is commercially available. For scale-up, it is synthesized as follows:

Reagents:

Ethyl Formate (1.2 equiv)

Ethyl Acetate (1.0 equiv)

Sodium Ethoxide (1.1 equiv)

Dimethylamine Hydrochloride (1.2 equiv)

Protocol:

Suspend Sodium Ethoxide (74.8 g, 1.1 mol) in dry Toluene (500 mL) at 0°C.

Add a mixture of Ethyl Formate (88.9 g, 1.2 mol) and Ethyl Acetate (88.1 g, 1.0 mol)

dropwise over 2 hours. Stir at 0-5°C for 6 hours. (Forms sodium salt of ethyl formylacetate).

Add Dimethylamine Hydrochloride (97.8 g, 1.2 mol) in one portion.

Allow to warm to room temperature and stir overnight.

Filter off the NaCl salts.

Concentrate the filtrate. Distill the residue under reduced pressure (bp ~105°C at 0.5 mmHg)

to obtain Ethyl 3-(dimethylamino)acrylate.

Appearance: Yellow oil / low-melting solid.

Step 3: [3+2] Cycloaddition to Ethyl 3-Propylisoxazole-4-
Carboxylate
The Core Step.

Reagents:
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Butyrohydroximoyl Chloride (from Step 1, 1.0 equiv)

Ethyl 3-(dimethylamino)acrylate (1.0 equiv)

Triethylamine (Et₃N) (1.2 equiv)

Dichloromethane (DCM) or Toluene (10 volumes)

Protocol:

Dissolve Ethyl 3-(dimethylamino)acrylate (143 g, 1.0 mol) in DCM (1.0 L) in a reactor

equipped with an overhead stirrer and reflux condenser.

Add Butyrohydroximoyl chloride (121.5 g, 1.0 mol).

Cool the mixture to 0°C.

Add Triethylamine (121 g, 1.2 mol) dropwise over 3–4 hours.

Critical: Slow addition is vital. High local concentration of base causes the nitrile oxide to

dimerize to furoxan impurities.

After addition, allow the mixture to warm to room temperature and stir for 12 hours.

Workup: Wash the organic phase with 1N HCl (2 x 500 mL) to remove Et₃N and any

unreacted enamine. Wash with water and brine.[1]

Concentrate the solvent to yield the crude ester.

Purification: The crude product is typically pure enough (>90%) for hydrolysis. If necessary,

distill under high vacuum or filter through a short silica plug.

Step 4: Hydrolysis to 3-Propylisoxazole-4-carboxylic
Acid
Protocol:

Dissolve the crude ester (approx. 183 g, 1.0 mol) in Ethanol (500 mL).
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Add a solution of NaOH (80 g, 2.0 mol) in Water (200 mL).

Heat to Reflux (78°C) for 3 hours.

Monitor by HPLC/TLC for disappearance of ester.

Concentrate to remove ethanol.

Dilute the aqueous residue with water (300 mL) and cool to 0–5°C.

Acidify slowly with Concentrated HCl to pH 2–3. The product will precipitate as a white solid.

Filter the solid, wash with cold water, and dry in a vacuum oven at 45°C.

Recrystallization: If purity is <98%, recrystallize from Ethyl Acetate/Heptane.

Quality Control & Characterization
Test Specification Method

Appearance
White to off-white crystalline

solid
Visual

Purity > 98.0%
HPLC (C18, ACN/H2O + 0.1%

TFA)

Identity Conforms to Structure 1H NMR, MS

Melting Point

185–187°C (Literature for

methyl analog is similar; propyl

may be slightly lower)

DSC / Capillary

Expected 1H NMR (DMSO-d6, 400 MHz):

13.0 (br s, 1H, COOH)

9.45 (s, 1H, H-5 of isoxazole ring)

2.85 (t, 2H, propyl

-CH2)
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1.70 (m, 2H, propyl

-CH2)

0.95 (t, 3H, propyl CH3)

Note: The singlet at ~9.45 ppm is diagnostic for the proton at position 5, confirming the 4-

carboxylic acid regiochemistry.

Safety & Hazards
Butyrohydroximoyl Chloride: Potent skin irritant and lachrymator. Handle in a fume hood with

double nitrile gloves.

Exotherms: The chlorination (Step 1) and cycloaddition (Step 3) are exothermic. Ensure

adequate cooling capacity before scale-up.

Nitrile Oxides: Unstable species. Do not attempt to isolate the nitrile oxide; generate it in situ

in the presence of the trap (enamine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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